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Nucleosides, nucleotides, and analogues
Nucleosides, nucleotides, and their analogues are fundamental building blocks in the field of biochemistry and pharmaceuticals. Nucleosides consist of a purine or pyrimidine base covalently attached to a pentose sugar, typically deoxyribose or ribose. Nucleotides further include one or more phosphate groups attached to the 5′-hydroxyl group of the pentose sugar in nucleosides.
These compounds are crucial for various biological processes, including DNA and RNA synthesis, gene expression regulation, and energy transfer. Nucleoside analogues have gained significant attention due to their potential applications as antiviral and anticancer agents. For instance, azidothymidine (AZT) is a well-known nucleoside analogue used in the treatment of HIV.
Research into these compounds continues to explore new functionalities and therapeutic potentials. With advancements in synthesis techniques and molecular biology, nucleosides, nucleotides, and their analogues are being developed for diverse applications ranging from targeted drug delivery systems to diagnostic tools.
Purine nucleosides
Purine nucleotides
Nucleoside and nucleotide analogues
Pyrimidine nucleotides
(5'->5')-dinucleotides
Pyrimidine nucleosides
5'-deoxyribonucleosides
Pyrrolopyrimidine nucleosides and nucleotides
Triazole ribonucleosides and ribonucleotides
2',5'-dideoxyribonucleosides
(3'->5')-dinucleotides and analogues
Flavin nucleotides
Imidazole ribonucleosides and ribonucleotides
Imidazole[4,5-c]pyridine ribonucleosides and ribonucleotides
Pyridine nucleotides
Pyrazolo[3,4-d]pyrimidine glycosides
Benzimidazole ribonucleosides and ribonucleotides
Ribonucleoside 3'-phosphates
Glycinamide ribonucleotides
Deoxyribo- and ribonucleoside phosphonates
Benzotriazole ribonucleosides and ribonucleotides
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...
